{4-[(Oxiran-2-yl)methoxy]-1H-indol-6-yl}methanol

• CAS No.: 61545-35-5
• Molecular Formula: C12H13NO3
• Molecular Weight: 219.24 g/mol
• IUPAC Name: [4-(oxiran-2-ylmethoxy)-1H-indol-6-yl]methanol
• InChI: InChI=1S/C12H13NO3/c14-5-8-3-11-10(1-2-13-11)12(4-8)16-7-9-6-15-9/h1-4,9,13-14H,5-7H2
• InChI Key: KLXCCAHKAQVZID-UHFFFAOYSA-N
• Canonical SMILES: C1C(O1)COC2=CC(=CC3=C2C=CN3)CO

Description

{4-[(Oxiran-2-yl)methoxy]-1H-indol-6-yl}methanol is a useful research compound. Its molecular formula is C12H13NO3 and its molecular weight is 219.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3.3 g. of the 4-hydroxy-6-hydroxymethyl-indole thus prepared were dissolved in 30 ml. epichlorohydrin. To this solution were added dropwise, while stirring at ambient temperature, over the course of 1 hour, 20 ml. 2 N sodium methylate solution. After about 5 hours, the starting material had reacted. The solution was evaporated in a vacuum and the residue was mixed with water, as well as with a mixture of diethyl ether and ethyl acetate. The organic phase was shaken out several times with water, subsequently dried, treated with active charcoal and evaporated. The crude 4-(2,3-epoxypropoxy)-6-hydroxymethyl-indole thus obtained (about 5 g. of a brownish oil) contains, as by-product, some 4-(2-hydroxy-3-chloropropoxy)-6-hydroxymethyl-indole but was further used without further purification.